2,4-Imidazolidinedione, 3-(4-chloro-3-(trifluoromethyl)phenyl)-5,5-dimethyl-

• CAS No.: 70842-05-6
• Molecular Formula: C12H10ClF3N2O2
• Molecular Weight: 306.67 g/mol
• IUPAC Name: 3-[4-chloro-3-(trifluoromethyl)phenyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C12H10ClF3N2O2/c1-11(2)9(19)18(10(20)17-11)6-3-4-8(13)7(5-6)12(14,15)16/h3-5H,1-2H3,(H,17,20)
• InChI Key: MDHZTJZHWWJUND-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)C2=CC(=C(C=C2)Cl)C(F)(F)F)C

Description

2,4-Imidazolidinedione, 3-(4-chloro-3-(trifluoromethyl)phenyl)-5,5-dimethyl- is a useful research compound. Its molecular formula is C12H10ClF3N2O2 and its molecular weight is 306.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

61 mg. of 1-(3-trifluoromethyl-4-chlorophenyl)-5-imino-4,4-dimethyl-2-imidazolidinone are dissolved in 4 ml. of 0.1-N aqueous hydrochloric acid, and 2 ml. of water are added. The white needles which gradually precipitate are removed by filtration after 20 hours, washed with water and dried under greatly reduced pressure at 65° for 2 hours. 3-(3-trifluoromethyl-4-chlorophenyl)-5,5-dimethylhydantoin, which melts at 156°-157.5°, is obtained.

Synthesis routes and methods II

Procedure details

A solution of 8.00 g. of N-[(3-trifluoromethyl-4-chloro-phenyl)-carbamoyl]-2-methylalanine methyl ester in 20 ml. of 6-N aqueous hydrochloric acid and 20 ml. of acetone are warmed on a steam bath for 2 hours and the mixture is then concentrated. The product which has precipitated is first recrystallized from methylene chloride and then from methylene chloride/petroleum ether. After drying under greatly reduced pressure at 50° for 20 hours, 3-(3-trifluoromethyl-4-chloro-phenyl)-5,5-dimethylhydantoin of melting point 152°-153° is obtained.